Cas no 77472-98-1 (Pipequaline)

Pipequaline structure
Pipequaline structure
Product Name:Pipequaline
CAS No:77472-98-1
MF:C22H24N2
MW:316.439365386963
MDL:MFCD00866983
CID:571368
PubChem ID:71219
Update Time:2025-04-19

Pipequaline Chemical and Physical Properties

Names and Identifiers

    • Quinoline,2-phenyl-4-[2-(4-piperidinyl)ethyl]-
    • 2-phenyl-4-(2-piperidin-4-ylethyl)quinoline
    • 2-Phenyl-4-(2-(4-piperidyl)ethyl)quinoline
    • 2-phenyl-4-[2-(piperidin-4-yl)ethyl]quinoline
    • Pipequalina
    • Pipequalina [Spanish]
    • Pipequaline [INN]
    • Pipequalinum
    • Pipequalinum [Latin]
    • PK8165
    • PK-8165
    • Quinoline, 2-phenyl-4-(2-(4-piperidinyl)ethyl)-
    • UNII-J3S205V4I2
    • 2-Phenyl-4-[2-(4-piperidinyl)ethyl]quinoline
    • 45319RP
    • Pipequaline
    • PK 8165
    • J3S205V4I2
    • 2-phenyl-4-(2-(4-piperidinyl)ethyl)quinoline
    • Quinoline, 2-phenyl-4-[2-(4-piperidinyl)ethyl]-
    • PIPEQUALINE [MART.]
    • EX-A1218
    • NS00068475
    • 2-phenyl-4-[2-(4-piperidyl)-ethyl]quinoline
    • HY-100140
    • 2-phenyl-4-[2-(4-piperidyl)-ethyl]-quinoline
    • SCHEMBL2110227
    • BCP19330
    • AMEWZCMTSIONOX-UHFFFAOYSA-N
    • 2-PHENYL-4-(2-(4-PIPERIDYL)-ETHYL)QUINOLINE
    • MFCD00866983
    • AKOS028110703
    • AC-36836
    • Q7197283
    • AMY10840
    • 77472-98-1
    • AS-66087
    • DTXSID20228183
    • CHEMBL2105206
    • DB13991
    • CS-6386
    • 2-phenyl-4-[2-(4-piperidyl)ethyl] quinoline
    • 2-Phenyl-4-(2-(piperidin-4-yl)ethyl)quinoline
    • CDA47298
    • pipecualina
    • A10940
    • Pipequaline?
    • DTXCID40150674
    • GLXC-10506
    • PIPEQUALINE (MART.)
    • DA-56885
    • Pipequalinum (Latin)
    • MDL: MFCD00866983
    • Inchi: 1S/C22H24N2/c1-2-6-18(7-3-1)22-16-19(11-10-17-12-14-23-15-13-17)20-8-4-5-9-21(20)24-22/h1-9,16-17,23H,10-15H2
    • InChI Key: AMEWZCMTSIONOX-UHFFFAOYSA-N
    • SMILES: N1CCC(CCC2C=C(C3C=CC=CC=3)N=C3C=CC=CC=23)CC1

Computed Properties

  • Exact Mass: 316.193948774g/mol
  • Monoisotopic Mass: 316.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5
  • Topological Polar Surface Area: 24.9

Experimental Properties

  • Density: 1.078±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (5.1E-3 g/L) (25 ºC),

Pipequaline Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Pipequaline Pricemore >>

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